1-[3-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)phenyl]-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,3,4-oxadiazole
• InChI: InChI=1S/C23H25N3O3S2/c27-31(28,26-15-6-1-2-7-16-26)21-14-8-13-20(18-21)22-24-25-23(29-22)30-17-9-12-19-10-4-3-5-11-19/h3-5,8-14,18H,1-2,6-7,15-17H2/b12-9+
• InChI Key: OQCWNPGTGBHRAQ-FMIVXFBMSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SCC=CC4=CC=CC=C4
• Isomeric SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=CC(=C2)C3=NN=C(O3)SC/C=C/C4=CC=CC=C4
• Molecular Formula: C23H25N3O3S2
• Molecular Weight: 455.6 g/mol
• CAS No.: 912906-60-6

Description

The compound 1-[3-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane is a heterocyclic molecule featuring a 1,3,4-oxadiazole core substituted with a (2E)-3-phenylprop-2-en-1-ylsulfanyl group, a benzenesulfonyl moiety, and an azepane ring. The azepane ring, a seven-membered amine, may enhance solubility and modulate pharmacokinetic properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Variations

The target compound is compared to analogues with shared pharmacophores (e.g., 1,3,4-oxadiazole, benzenesulfonyl, azepane) but differing substituents. Structural variations influence physicochemical properties, binding affinity, and metabolic stability.

Compound-Specific Comparisons

2.2.1. 1-[4-(Benzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl]azepane (ID: 6285-0236)

• Molecular Formula : C₂₂H₂₄N₂O₃S
• Molecular Weight : 396.51 g/mol
• Key Differences : Replaces the 1,3,4-oxadiazole with a 1,3-oxazole ring and substitutes a 3-methylphenyl group. The oxazole’s reduced electron-withdrawing capacity may lower metabolic stability compared to oxadiazole .

2.2.2. 1-[2-Methoxy-5-(5-phenyl-1,3,4-oxadiazol-2-yl)benzene-1-sulfonyl]azepane

• Molecular Formula: Not explicitly provided (estimated C24H25N3O4S).
• The phenyl-oxadiazole substituent lacks the trans-cinnamylsulfanyl group, diminishing π-π interactions .

2.2.3. 1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one

• Molecular Formula : C₉H₁₃N₃O₂S
• Molecular Weight : 227.29 g/mol
• The sulfanyl group on the oxadiazole lacks aromatic conjugation, reducing steric bulk .

Data Table: Comparative Analysis

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
Target Compound	C26H27N3O3S2	493.64	(2E)-3-phenylprop-2-en-1-ylsulfanyl, benzenesulfonyl, azepane
1-[4-(Benzenesulfonyl)-2-(3-methylphenyl)-1,3-oxazol-5-yl]azepane	C22H24N2O3S	396.51	1,3-oxazole, 3-methylphenyl, azepane
1-[2-Methoxy-5-(5-phenyl-1,3,4-oxadiazol-2-yl)benzene-1-sulfonyl]azepane	~C24H25N3O4S	~459.54	Methoxy, phenyl-oxadiazole, azepane
1-[(5-Sulfanyl-1,3,4-oxadiazol-2-yl)methyl]azepan-2-one	C9H13N3O2S	227.29	Azepan-2-one, sulfanyl-oxadiazole

Research Findings and Implications

• Electron-Withdrawing Effects : The 1,3,4-oxadiazole in the target compound enhances metabolic stability compared to 1,3-oxazole derivatives .
• Solubility vs. Permeability : Azepane’s amine group improves aqueous solubility relative to azepan-2-one (lactam), though the latter may exhibit better blood-brain barrier penetration .